N-(4-methylcyclohexyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide

• IUPAC Name: N-(4-methylcyclohexyl)-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C22H28N4O3/c1-16-2-6-18(7-3-16)25-21(27)17-4-8-19(9-5-17)29-22-20(23-10-11-24-22)26-12-14-28-15-13-26/h4-5,8-11,16,18H,2-3,6-7,12-15H2,1H3,(H,25,27)
• InChI Key: WWOCNKYWSDRUAE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCOCC4
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

N-(4-methylcyclohexyl)-4-[(3-morpholin-4-ylpyrazin-2-yl)oxy]benzamide, also known as JNJ-47965567, is a novel small molecule inhibitor that has gained significant attention in the scientific community. JNJ-47965567 is a potent and selective inhibitor of the protein kinase, PAK4, which is involved in various cellular processes such as cell proliferation, migration, and invasion.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

A study detailed the synthesis of novel enaminones from cyclic beta-dicarbonyl precursors condensed with morpholine and other compounds, evaluating their anticonvulsant activity. These compounds, including morpholine derivatives, exhibited potent anticonvulsant activity with a remarkable lack of neurotoxicity, underscoring their potential therapeutic applications in managing seizure disorders (Edafiogho et al., 1992).

Antifungal Properties

Another research focused on the synthesis and characterization of N-(Morpholinothiocarbonyl) benzamide derivatives and their Co(III) complexes, studying their antifungal activity against major pathogens responsible for important plant diseases. This highlights their utility in developing novel antifungal agents (Zhou Weiqun et al., 2005).

Cardiovascular Applications

Research on benzopyranone derivatives, including those with morpholine components, has demonstrated their efficacy in coronary heart disease treatment through coronary dilation. This signifies their potential in cardiovascular therapy (Jacobi et al., 1977).

Anticancer Activity

The synthesis of a compound incorporating a morpholine moiety demonstrated effective inhibition on cancer cell proliferation, indicating its potential as an anticancer agent. This represents an important avenue for developing new therapeutic strategies against cancer (Lu et al., 2017).